Cas no 139451-47-1 (Alanine, 3-[bis(phosphonomethyl)amino]-N,N-bis(phosphonomethyl)-)

• Product Name: Alanine, 3-[bis(phosphonomethyl)amino]-N,N-bis(phosphonomethyl)-
• CAS No: 139451-47-1
• MF: C₇H₂₀N₂O₁₄P₄
• MW: 480.133746147156
• CID: 1271444
• Update Time: 2024-08-03

Alanine, 3-[bis(phosphonomethyl)amino]-N,N-bis(phosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine, 3-[bis(phosphonomethyl)amino]-N,N-bis(phosphonomethyl)-

• Inchi： 1S/C7H20N2O14P4/c10-7(11)6(9(4-26(18,19)20)5-27(21,22)23)1-8(2-24(12,13)14)3-25(15,16)17/h6H,1-5H2,(H,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20)(H2,21,22,23)/t6-/m0/s1
• InChI Key： XRXOCRCURQWYMF-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](CN(CP(O)(O)=O)CP(O)(O)=O)N(CP(O)(O)=O)CP(O)(O)=O

Computed Properties

• Exact Mass: 479.9866

Experimental Properties

• Density: 2.085±0.06 g/cm3(Predicted)
• Boiling Point: 972.6±75.0 °C(Predicted)
• PSA: 273.9
• pka: 0.30±0.10(Predicted)